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Compound of Interest

Compound Name: Boc-Glycine

Cat. No.: B558421

An In-depth Technical Guide to the Safe Handling of Boc-Glycine

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile and handling requirements of all laboratory reagents is paramount. This guide
provides a comprehensive overview of the safety data for N-(tert-Butoxycarbonyl)glycine (Boc-
Glycine), a commonly used amino acid derivative in peptide synthesis.

Chemical Identification and Properties

Boc-Glycine is a white crystalline powder.[1] Key identification and physical properties are
summarized below.

Identifier Value

Chemical Name N-(tert-Butoxycarbonyl)glycine
Synonyms Boc-Gly-OH, N-Boc-glycine
CAS Number 4530-20-5

Molecular Formula C7H13NO4

Molecular Weight 175.18 g/mol
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Property Value Source
Physical State Powder Solid [1]
Appearance White [1]
Odor Odorless [1]
Melting Point 86 -89 °C [2]
Solubility Water soluble [3]
pH No data available [1]
Flash Point No data available [1]

Hazard Identification and Classification

Boc-Glycine is classified as hazardous, primarily due to its potential to cause serious eye
damage.[1][3][4] Some suppliers also classify it as harmful if swallowed.[4][5]

GHS Classification Summary

Hazard Class Category Hazard Statement
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Signal Word: Danger[1][3][4]
Precautionary Statements:[1][3][4]

e Prevention: P280 (Wear protective gloves/protective clothing/eye protection/face protection),
P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using
this product).

e Response: P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call
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a POISON CENTER or doctor/physician), P301+P317 (IF SWALLOWED: Get medical help),
P330 (Rinse mouth).

» Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Handle in a well-ventilated area.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[4]

Storage:

» Keep container tightly closed in a dry and well-ventilated place.[4][5]
e Store in a cool place.[5] Some sources recommend refrigeration.[3]

e Incompatible materials include acids and strong oxidizing agents.[1][6]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Boc-Glycine.

o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2]

« Skin Protection: Handle with gloves. Nitrile rubber gloves with a minimum layer thickness of
0.11 mm are recommended. Always inspect gloves prior to use and dispose of contaminated
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gloves after use in accordance with applicable laws and good laboratory practices. Wear
appropriate protective clothing to prevent skin exposure.[1][5]

» Respiratory Protection: For nuisance levels of dust, a type N95 (US) or type P1 (EN 143)
dust mask may be used. If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard approved respirator.[1][5]
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Personal Protective Equipment (PPE) for Boc-Glycine

Start: Prepare to Handle Boc-Glycine

Wear Safety Goggles
(EN166 Compliant)

Wear Nitrile Gloves
(Inspect Before Use)

Wear Lab Coat

Is there a risk of dust/aerosol generation?

Yes

Use N95/P1 Dust Mask

Proceed with Handling

Click to download full resolution via product page

Personal Protective Equipment (PPE) workflow for handling Boc-Glycine.

Emergency and First-Aid Procedures
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Immediate action is required in case of exposure.

Exposure Route First-Aid Measures

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the

Eye Contact eyelids. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediate medical
attention is required.[1][3]

Wash off immediately with soap and plenty of
Skin Contact water for at least 15 minutes. Get medical

attention if irritation develops or persists.[1][3]

Remove to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Get medical attention.[1][3]

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

Ingestion _ _ _
mouth with water and get medical attention.[1]

[3][5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][5]

e Hazardous Combustion Products: Carbon oxides (CO, CO2), Nitrogen oxides (NOx).[1][2]

o Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if
necessary.[1][2][5]

Accidental Release Measures:
e Ensure adequate ventilation and avoid dust formation.[1]

o Use personal protective equipment as required.[1]
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+ For cleanup, sweep up and shovel the material. Keep in suitable, closed containers for
disposal.[2][5]

¢ Avoid release into the environment.[1]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.cdhfinechemical.com/images/product/msds/132_1831993834_BOC-Glycine-CASNO-4530-20-5-MSDS.pdf
https://www.chemicalbook.com/msds/boc-glycine.pdf
https://www.fishersci.com/store/msds?partNumber=AC158800100&productDescription=N-%28TERT.-BUTOXYCARBONYL%29+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Boc-Glycine Spill Response Workflow

Spill Detected

Evacuate and alert personnel in the immediate area

'

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

:

Ensure adequate ventilation

i

Contain the spill

'

Clean up spill using dry methods
(Sweep and shovel)

i

Place spilled material in a labeled, sealed container for disposal

i

Decontaminate the area

i

Dispose of waste according to regulations

Click to download full resolution via product page

A logical workflow for responding to a Boc-Glycine spill.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b558421?utm_src=pdf-body-img
https://www.benchchem.com/product/b558421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological and Ecological Information

Toxicology:

The primary toxicological concern is serious eye damage.[1][3]

It may be harmful if swallowed.[4][5]

The toxicological properties have not been fully investigated.[1]

Long-term exposure to high dust concentrations may cause changes in lung function.[6]
Ecology:

e This substance is not expected to be persistent, bioaccumulative, or toxic (PBT), or very
persistent and very bioaccumulative (VPvB).[2]

e Do not let the product enter drains.[1] The product is water-soluble and may spread in water
systems.[3]

Disposal Considerations

Dispose of Boc-Glycine and its containers in accordance with local, regional, and national
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[2][5]
Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the specific Safety Data Sheet (SDS) provided by your supplier before use and
ensure that a thorough risk assessment is conducted for your specific experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-Glycine safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558421#boc-glycine-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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